Cas no 7163-50-0 (2-(4-methylphenyl)-2-oxoacetic acid)

2-(4-Methylphenyl)-2-oxoacetic acid is an organic compound featuring a phenyl ring substituted with a methyl group at the para position and an oxoacetic acid functional group. This structure lends the molecule utility in synthetic organic chemistry, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its aromatic and carbonyl moieties enable versatile reactivity, including condensation and nucleophilic addition reactions. The compound’s well-defined purity and stability make it suitable for precise applications in research and industrial processes. Its consistent performance and compatibility with further functionalization underscore its value in complex synthetic pathways.
2-(4-methylphenyl)-2-oxoacetic acid structure
7163-50-0 structure
Product Name:2-(4-methylphenyl)-2-oxoacetic acid
CAS No:7163-50-0
MF:C9H8O3
MW:164.158022880554
MDL:MFCD00961859
CID:571027
PubChem ID:151451
Update Time:2025-10-29

2-(4-methylphenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Oxo-2-(p-tolyl)acetic acid
    • (4-methylphenyl)(oxo)acetic acid
    • 2-(4-methylphenyl)-2-oxoacetic acid
    • Benzeneacetic acid,4-methyl-a-oxo-
    • benzeneacetic acid, 4-methyl-alpha-oxo-
    • Benzeneacetic acid, 4-methyl-.alpha.-oxo-
    • AB01330068-02
    • 4-methylphenylglyoxylic acid
    • F79841
    • EN300-15169
    • CS-0213122
    • Z118430526
    • DTXSID40221873
    • 4-Methylbenzoylformic acid
    • SCHEMBL1104323
    • A837265
    • CHEMBL130324
    • FT-0602449
    • AKOS001187932
    • 4-methylbenzoylformicacid
    • para-Methylbenzoylformic acid
    • BS-13596
    • (4-Methylphenyl)(oxo)acetic acid #
    • 2-oxo-2-p-tolylacetic acid
    • 2-Oxo-2-(p-tolyl)aceticacid
    • (4-Methylphenyl)glyoxylic acid
    • 7163-50-0
    • NCGC00337841-01
    • J-501443
    • DTXCID70144364
    • DB-005513
    • MDL： MFCD00961859
    • Inchi： 1S/C9H8O3/c1-6-2-4-7(5-3-6)8(10)9(11)12/h2-5H,1H3,(H,11,12)
    • InChI Key： UIIIPQVTXBPHTI-UHFFFAOYSA-N
    • SMILES： O=C(C(=O)O)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 164.04734
  • Monoisotopic Mass: 164.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.244
  • Boiling Point: 290.6 °C at 760 mmHg
  • Flash Point: 143.8 °C
  • PSA: 54.37

2-(4-methylphenyl)-2-oxoacetic acid Pricemore >>

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2-(4-methylphenyl)-2-oxoacetic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:7163-50-0)2-(4-methylphenyl)-2-oxoacetic acid
Order Number:A837265
Stock Status:in Stock
Quantity:5g/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:39
Price ($):356.0/696.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:7163-50-0)2-(4-methylphenyl)-2-oxoacetic acid
A837265
Purity:99%/99%
Quantity:5g/10g
Price ($):356.0/696.0
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